3-(2-Methoxyphenoxy)propanenitrile
Overview
Description
“3-(2-Methoxyphenoxy)propanenitrile” is an organic compound that belongs to the class of nitriles. It is also known by other names such as “2-methoxyphenoxy)propanenitrile”, “2-(2-Methoxyphenoxy)propanenitrile”, and "3-(O-Anisyl)propionitrile". It has a molecular weight of 177.2 .
Molecular Structure Analysis
The IUPAC name of “3-(2-Methoxyphenoxy)propanenitrile” is “3- (2-methoxyphenoxy)propanenitrile” and its InChI Code is "1S/C10H11NO2/c1-12-9-5-2-3-6-10 (9)13-8-4-7-11/h2-3,5-6H,4,8H2,1H3" .Scientific Research Applications
Electronic Structure and Vibrational Analysis
3-(2-Methoxyphenoxy)propanenitrile has been studied for its electronic structure and vibrational properties using ab initio and density functional theory. The polarizability and first static hyperpolarizability of this molecule were calculated, showing good agreement between experimental and calculated normal modes. These properties are significant for understanding the molecule's interaction with electromagnetic fields and its potential applications in materials science (Sinha et al., 2011).
Synthesis and Structural Analysis
The synthesis of related compounds like 2-(3-(4-methoxyphenoxy)propyl)propane-1,3-diethanethioate from 4-methoxyphenol and 1,3-dibromopropane has been explored. This research provides insights into the structural properties and potential applications of similar compounds in chemical synthesis and pharmaceuticals (Jiang Yan, 2009).
Metabolism in Bacteria
Studies on the metabolism of lignin model compounds by Pseudomonas acidovorans show that this bacterium can degrade compounds similar to 3-(2-Methoxyphenoxy)propanenitrile. This research is significant for understanding the biodegradation of complex organic molecules and has implications for environmental bioremediation (Vicuña et al., 1987).
Applications in Lithium-Ion Batteries
Research on safe electrolytes for lithium-ion batteries has included compounds similar to 3-(2-Methoxyphenoxy)propanenitrile. These studies aim to develop electrolytes with high safety, better wettability, and superior electrochemical performances, indicating potential use in advanced battery technologies (Liu et al., 2016).
Oxidation Studies
The oxidation of related compounds like 3-(4-methoxyphenoxy)-1,2-propanediol by certain complex anions has been studied. These studies contribute to our understanding of chemical reactions involving similar compounds, potentially useful in synthetic chemistry and industrial applications (Shi et al., 2009).
Safety and Hazards
The safety information for “3-(2-Methoxyphenoxy)propanenitrile” includes several hazard statements such as H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
3-(2-methoxyphenoxy)propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-12-9-5-2-3-6-10(9)13-8-4-7-11/h2-3,5-6H,4,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHOBJDTXXGTSDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30366681 |
Source
|
| Record name | 3-(2-methoxyphenoxy)propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30366681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Methoxyphenoxy)propanenitrile | |
CAS RN |
70786-42-4 |
Source
|
| Record name | 3-(2-methoxyphenoxy)propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30366681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 3-[(4-fluorophenyl)thio]propanoate](/img/structure/B1621296.png)
![2,6-Dichloro-4-[(([(1-methylethylidene)amino]oxy)carbonyl)amino]pyridine](/img/structure/B1621297.png)
![3-{4-[(4-Chlorobenzyl)oxy]phenyl}-5-(chloromethyl)-1,2,4-oxadiazole](/img/structure/B1621301.png)
![3-[2-(4-Methylphenyl)acetyl]benzonitrile](/img/structure/B1621308.png)